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Compound of Interest

Compound Name: Diethyl disulfide

Cat. No.: B047229 Get Quote

Technical Support Center: Diethyl Disulfide
Handling
This guide provides essential information on the grounding and bonding requirements for the

safe handling of diethyl disulfide to prevent static electricity-related hazards in a research

environment.

Frequently Asked Questions (FAQs)
Q1: What are grounding and bonding, and why are they critical when handling diethyl
disulfide?

A1: Diethyl disulfide is a flammable liquid. Transferring or agitating it can generate static

electricity.[1]

Bonding is the process of connecting two or more conductive objects, like a dispensing drum

and a receiving container, with a conductor (e.g., a copper wire). This equalizes the electrical

potential between the objects, preventing a static spark from jumping between them.[2][3]

Grounding is the process of connecting a conductive object to the earth. This ensures that

any static charge is safely dissipated to the ground, bringing the object to zero electrical

potential.[1][2][3]
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Without proper grounding and bonding, a static discharge can occur, igniting the flammable

vapors of diethyl disulfide and causing a fire or explosion.[1][2][4] The Safety Data Sheet

(SDS) for diethyl disulfide explicitly requires precautionary measures against static discharge,

including grounding and bonding of containers and receiving equipment.[4][5][6]

Q2: When is grounding and bonding required for diethyl disulfide?

A2: Grounding and bonding are required when transferring diethyl disulfide, a flammable

liquid with a flash point below 100°F (37.8°C), especially when the volume of the dispensing

container is greater than 1 gallon (4 liters).[1][7][8] Given that the flash point of diethyl
disulfide is approximately 104°F (40°C), it falls into a category where these precautions are

highly recommended, particularly if there's a possibility of the liquid being heated or handled in

a way that generates significant static.[5]

Q3: What equipment is needed for proper grounding and bonding?

A3: You will need OSHA-approved grounding and bonding equipment, which typically includes:

Conductive wires or straps: Braided wires are often recommended for temporary

connections.[2][3]

Clamps: Strong, spring-loaded or screw-type clamps that can penetrate paint and corrosion

to make a solid metal-to-metal contact.[3]

Grounding rods or connections: A connection to a designated grounding point on a building's

structure or a connection to a cold-water pipe can serve as a ground.[1][3]

Q4: Can I use non-metallic (e.g., plastic or glass) containers for transferring diethyl disulfide?

A4: While metal containers are preferred for quantities greater than 4 liters, non-metallic

containers can be used.[7] However, special precautions are necessary. Since plastic and

glass are non-conductive, a simple clamp on the outside of the container is ineffective. In these

cases, a metal grounding rod or wire must be inserted into the receiving container so that it is in

contact with the liquid.[1] This rod is then bonded to the dispensing container and ground.
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Problem Possible Cause Solution

Unsure if a container is

properly grounded.

Poor connection due to paint,

rust, or loose clamp.

Ensure clamps are connected

to clean, bare metal on both

the container and the

grounding point. Scrape off

any paint or rust to ensure a

good connection.[3]

Using a plastic or glass

receiving container.

The container itself is non-

conductive, preventing a

standard bonding connection.

Insert a metal grounding rod or

wire into the receiving

container so it is submerged in

the diethyl disulfide. Bond the

dispensing container to this

rod and ground the dispensing

container.[1]

Working in an area with non-

conductive flooring.

Insulating flooring can

contribute to static buildup on

personnel.

Consider using grounding floor

mats. Personnel should wear

static-dissipating footwear and

cotton clothing, as synthetic

materials can generate static.

[7]

A spark is observed during

transfer.

Inadequate or missing

grounding/bonding, or transfer

process is generating

excessive static.

Immediately stop the transfer.

Re-verify all grounding and

bonding connections. Ensure

you are transferring the liquid

slowly to minimize turbulence

and splashing, which can

increase static generation.[1]

Quantitative Data Summary
This table provides key safety-related data for diethyl disulfide.
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Property Value
Significance for
Grounding/Bonding

Flash Point 40 °C / 104 °F[5]

This value indicates that

diethyl disulfide is a flammable

liquid, and its vapors can ignite

at temperatures at or above

this point.[8] This necessitates

strict controls against ignition

sources, including static

discharge.

GHS Flammability

Classification
Category 3[9]

This classification confirms its

status as a flammable liquid,

for which OSHA and NFPA

require grounding and bonding

during dispensing.[8]

Vapor Density 4.21[5]

The vapor is heavier than air

and can accumulate in low-

lying areas, creating a hidden

flammable atmosphere that

could be ignited by a static

spark.[4]

Experimental Protocol: Safe Transfer of Diethyl
Disulfide
Objective: To safely transfer diethyl disulfide from a larger container (dispensing vessel) to a

smaller container (receiving vessel) while minimizing the risk of fire or explosion from static

discharge.

Materials:

Diethyl disulfide

Conductive dispensing and receiving containers (metal preferred)
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OSHA-approved grounding and bonding wires with clamps

Designated and verified grounding point (e.g., grounding bus bar, cold water pipe)

Personal Protective Equipment (PPE): safety goggles, face shield, flame-retardant lab coat,

appropriate chemical-resistant gloves.

Procedure:

Preparation:

Ensure the transfer area is well-ventilated.[6]

Remove all other sources of ignition from the vicinity.[10][11]

Inspect grounding and bonding equipment for any damage.

Grounding the Dispensing Container:

Attach a clamp from a grounding wire to a clean, unpainted metal part of the dispensing

container.

Attach the other end of the same wire to the verified grounding point.

Bonding the Containers:

Attach a clamp from a bonding wire to a clean, unpainted metal part of the dispensing

container.

Attach the other end of the same wire to a clean, unpainted metal part of the receiving

container.

Liquid Transfer:

Once both containers are grounded and bonded, proceed with the transfer.

Transfer the diethyl disulfide slowly to prevent splashing and turbulence, which can

generate static electricity.[1]
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If using a pump, ensure it is designed for use with flammable liquids and is properly

bonded to the system.

Completion:

After the transfer is complete, securely close both containers.

Remove the bonding and grounding wires in the reverse order of connection: first the

bonding wire, then the grounding wire.

Mandatory Visualization
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Caption: Workflow for Safe Diethyl Disulfide Transfer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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